molecular formula C12H9ClN4 B8512049 4-Chloro-6-methyl-5-pyridin-2-ylethynyl-pyrimidin-2-ylamine

4-Chloro-6-methyl-5-pyridin-2-ylethynyl-pyrimidin-2-ylamine

Cat. No.: B8512049
M. Wt: 244.68 g/mol
InChI Key: ADMNZRPKDPMYOK-UHFFFAOYSA-N
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Description

4-Chloro-6-methyl-5-pyridin-2-ylethynyl-pyrimidin-2-ylamine is a useful research compound. Its molecular formula is C12H9ClN4 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9ClN4

Molecular Weight

244.68 g/mol

IUPAC Name

4-chloro-6-methyl-5-(2-pyridin-2-ylethynyl)pyrimidin-2-amine

InChI

InChI=1S/C12H9ClN4/c1-8-10(11(13)17-12(14)16-8)6-5-9-4-2-3-7-15-9/h2-4,7H,1H3,(H2,14,16,17)

InChI Key

ADMNZRPKDPMYOK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC(=N1)N)Cl)C#CC2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound is synthesized according to general procedure GP2 starting from 1.5 g (5.6 mmol) 4-chloro-5-iodo-6-methyl-pyrimidin-2-ylamine (GP3) and 0.84 mL (8.4 mmol) 2-ethynyl-pyridine using 106 mg (0.57 mmol) CuI, 390 mg (0.56 mmol) PdCl2(PPh3)2 and 7.8 mL (56 mmol) triethylamine in 10 mL dry DMF. Additional amounts are added after 24 h and 48 h reaction time, respectively. For the work-up the solvent is removed in vacuo and the product is purified by chromatography on silica gel using a DCM/MeOH gradient. Yield: 2.0 g (>100%, approximately 70% pure).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.84 mL
Type
reactant
Reaction Step Two
Quantity
7.8 mL
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Quantity
390 mg
Type
catalyst
Reaction Step Five

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